N-(5-fluoro-2-methylphenyl)-2-(2-methylquinazolin-4-yl)oxyacetamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)-2-(2-methylquinazolin-4-yl)oxyacetamide
• InChI: InChI=1S/C18H16FN3O2/c1-11-7-8-13(19)9-16(11)22-17(23)10-24-18-14-5-3-4-6-15(14)20-12(2)21-18/h3-9H,10H2,1-2H3,(H,22,23)
• InChI Key: RGTLNGNYAJFWSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)COC2=NC(=NC3=CC=CC=C32)C
• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol

Description

N-(5-fluoro-2-methylphenyl)-2-(2-methylquinazolin-4-yl)oxyacetamide, also known as FMQA, is a small molecule drug that has been widely studied for its potential therapeutic applications. It belongs to the class of quinazoline derivatives and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Novel Antibacterial Agents

Fluoroquinolones are a significant class of antibacterial agents with substantial therapeutic potential. A study by Kuramoto et al. (2003) highlighted the development of m-aminophenyl groups as innovative N-1 substituents in naphthyridones and quinolones, revealing compounds with highly potent antibacterial activities against both Gram-positive and Gram-negative bacteria. This research suggests that the structural orientation induced by steric hindrance is crucial for antibacterial efficacy, providing insight into designing more effective antibacterial agents (Kuramoto et al., 2003).

Neurokinin-1 Receptor Antagonists

Harrison et al. (2001) developed a water-soluble, orally active neurokinin-1 receptor antagonist, indicating potential clinical applications in treating emesis and depression. This compound demonstrates high affinity and effectiveness in pre-clinical tests, suggesting its usefulness in managing these conditions (Harrison et al., 2001).

Oxazolidinone Antibacterial Agents

Zurenko et al. (1996) explored oxazolidinones, a new class of antimicrobial agents, for their unique mechanism in inhibiting bacterial protein synthesis. Novel oxazolidinone analogs exhibited broad-spectrum in vitro antibacterial activities, including effectiveness against methicillin-resistant Staphylococcus aureus and vancomycin-resistant Enterococci, suggesting their potential as powerful antibiotics (Zurenko et al., 1996).

Anticancer and Antimicrobial Derivatives

Mehta et al. (2019) synthesized a series of acetamide derivatives and evaluated their in vitro antimicrobial and anticancer activities. The study found significant antimicrobial activity and moderate anticancer activity among the synthesized compounds, highlighting the potential for developing new therapeutic agents in these domains (Mehta et al., 2019).

Antitumor Agents

Chou et al. (2010) researched the development of novel 2-phenylquinolin-4-ones (2-PQs) for their cytotoxic activity against tumor cell lines. Their findings identified several analogues with significant inhibitory activity, suggesting these compounds' potential as antitumor agents (Chou et al., 2010).